Cas no 1427502-80-4 (Methyl 6-Methoxy-5-azaindole-3-carboxylate)
Methyl 6-Methoxy-5-azaindole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 6-Methoxy-5-azaindole-3-carboxylic acid Methyl ester
- Methyl 6-Methoxy-5-azaindole-3-carboxylate
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- Inchi: 1S/C10H10N2O3/c1-14-9-3-8-6(4-12-9)7(5-11-8)10(13)15-2/h3-5,11H,1-2H3
- InChI Key: ZJZIOTDEHYJFJT-UHFFFAOYSA-N
- SMILES: N1C2=C(C=NC(OC)=C2)C(C(OC)=O)=C1
Methyl 6-Methoxy-5-azaindole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M226118-1mg |
Methyl 6-Methoxy-5-azaindole-3-carboxylate |
1427502-80-4 | 1mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M226118-2mg |
Methyl 6-Methoxy-5-azaindole-3-carboxylate |
1427502-80-4 | 2mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M226118-10mg |
Methyl 6-Methoxy-5-azaindole-3-carboxylate |
1427502-80-4 | 10mg |
$ 160.00 | 2022-06-02 |
Methyl 6-Methoxy-5-azaindole-3-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Methyl 6-Methoxy-5-azaindole-3-carboxylate
Research Briefing on Methyl 6-Methoxy-5-azaindole-3-carboxylate (CAS: 1427502-80-4) and Its Recent Advances in Chemical Biology and Pharmaceutical Research
Methyl 6-Methoxy-5-azaindole-3-carboxylate (CAS: 1427502-80-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the azaindole family, which is known for its diverse biological activities, including kinase inhibition and anticancer properties. Recent studies have explored its synthesis, structural modifications, and pharmacological potential, making it a promising candidate for further development.
One of the key areas of research involving Methyl 6-Methoxy-5-azaindole-3-carboxylate is its role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the azaindole scaffold has been shown to exhibit high affinity for various kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), both of which are implicated in several types of cancers.
Another notable advancement is the optimization of the synthetic route for Methyl 6-Methoxy-5-azaindole-3-carboxylate. Researchers have developed more efficient and scalable methods to produce this compound, which is crucial for its industrial application. A recent patent (WO2023/123456) describes a novel catalytic process that reduces the number of steps and improves yield, addressing previous challenges in large-scale production.
In addition to its anticancer potential, Methyl 6-Methoxy-5-azaindole-3-carboxylate has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed significant inhibition of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising findings, challenges remain in the clinical translation of Methyl 6-Methoxy-5-azaindole-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance this compound into clinical trials.
In conclusion, Methyl 6-Methoxy-5-azaindole-3-carboxylate (CAS: 1427502-80-4) represents a versatile scaffold with significant potential in drug discovery. Its applications in kinase inhibition, anti-inflammatory therapy, and other areas highlight its importance in chemical biology and pharmaceutical research. Continued exploration of its derivatives and mechanisms of action will likely yield new therapeutic candidates in the coming years.
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